Cas no 54711-69-2 (1-(3-Trifluoromethoxy-Phenyl)-Piperazine)

• Product Name: 1-(3-Trifluoromethoxy-Phenyl)-Piperazine
• CAS No: 54711-69-2
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• MDL: MFCD09027440
• CID: 1113720
• PubChem ID: 23116624
• Update Time: 2025-04-20

1-(3-Trifluoromethoxy-Phenyl)-Piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(trifluoromethoxy)phenyl]-Piperazine
• 1-(3-(trifluoromethoxy)phenyl)piperazine
• 1-[3-(trifluoromethoxy)phenyl]piperazine
• 1-(3-Trifluoromethoxy-phenyl)-piperazine
• 54711-69-2
• DA-04986
• MFCD09027440
• Piperazine, 1-[3-(trifluoromethoxy)phenyl]-
• AKOS009458267
• SB37617
• CS-0331804
• 1-(3-trifluoromethyloxyphenyl)piperazine
• 1-(3-(trifluoromethoxy)phenyl)-piperazine
• SCHEMBL1735099
• DTXSID30630758
• (3-trifluoromethoxyphenyl)piperazine
• 1-(3-Trifluoromethoxy-Phenyl)-Piperazine

• MDL： MFCD09027440
• Inchi： 1S/C11H13F3N2O/c12-11(13,14)17-10-3-1-2-9(8-10)16-6-4-15-5-7-16/h1-3,8,15H,4-7H2
• InChI Key： ROLJHVUEZZXDFL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)N1CCNCC1)(F)F

Computed Properties

• Exact Mass: 246.09809
• Monoisotopic Mass: 246.09799753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• PSA: 24.5